Cas no 1140909-48-3 (Cabozantinib S-malate)

• Product Name: Cabozantinib S-malate
• CAS No: 1140909-48-3
• Molecular Formula: C₃₂H₃₀FN₃O₁₀
• Molecular Weight: 635.593112468719
• MDL: MFCD20923480
• CID: 827849
• PubChem ID: 25102846

Cabozantinib S-malate Properties

Names and Identifiers

• quinolinyl)oxy]phenyl]-N'-(4-fluorophenyl)-1,1-cyclopropanedicarboxamide
• Cabozantinib
• Cabozantinib malate (XL184)
• (2S)-2-Hydroxybutanedioic acid compd. with N-[4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(4-fluorophenyl)-1,1-cyclopropanedicarboxamide (1:1)
• 1-N-[4-(6,7-dimethoxyquinolin-4-yl)oxyphenyl]-1-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide,(2S)-2-hydroxybutanedioic acid
• Cabozantinib L-Malate Salt
• Cabozantinib S-malate
• XL-184 L(-)-Malic acid salt
• Cabozantinib malate
• Cabozantinib malate salt
• cyclopropane-1,1-dicarboxylic acid [4-(6,7-dimethoxyquinoline-4-yloxy)phenyl]amide (4-fluoro-phenyl)amide (L)-malate salt
• cyclopropane-1,1-dicarboxylic acid [4-(6,7-dimethoxy-quinoline-4-yloxy)-phenyl]-amide (4-fluoro-phenyl)-amide L-malate
• N-(4-{[6,7-bis(methyloxy)quinolin-4-yl]oxy}phenyl)-N'-(4-fluorophenyl)cyclopropane-1,1-d
• Smalate
• UNII-DR7ST46X58
• XL184
• XL-184
• AC-27471
• C32H30FN3O10
• N-(4-((6,7-Dimethoxyquinolin-4-yl)oxy)phenyl)-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide mono-(2S)-malate
• XL-184 malate
• s4001
• HFCFMRYTXDINDK-WNQIDUERSA-N
• cabozantinib (S)-malate
• Cabozantinib s-malate [USAN]
• MLS006010951
• CABOZANTINIB S-MALATE [ORANGE BOOK]
• Cometriq (TN)
• CHEMBL2103868
• CHEBI:72319
• 1140909-48-3 (malate)
• Cabozantinib S-malate?
• N-{4-[(6,7-dimethoxyquinolin-4-yl)oxy]phenyl}-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (2S)-2-hydroxybutanedioate
• Q27139901
• 1,1-Cyclopropanedicarboxamide, N'-(4-((6,7-dimethoxy-4-quinolinyl)oxy)phenyl)-N-(4-fluorophenyl)-mono((2S)-2-hydroxybutanedioate)
• Cabozantinib (S-malate)
• MFCD20923480
• (2S)-2-hydroxybutanedioic acid; N'1-{4-[(6,7-dimethoxyquinolin-4-yl)oxy]phenyl}-N1-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
• D10095
• EX-A2819
• BMS907351
• Cabometyx (TN)
• N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (2S)-2-hydroxybutanedioate
• SW218093-2
• DTXSID60915949
• CABOZANTINIB S-MALATE [WHO-DD]
• HY-12044
• cyclopropane-1,1-dicarboxylic acid [4-(6,7-dimethoxy-quinoline-4-yloxy)-phenyl]-amide(4-fluoro-phenyl)-amide, (S) malate salt
• N-(4-(6,7-dimethoxyquinolin-4-yloxy)phenyl)-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (S)-2-hydroxysuccinate
• XL184 (S-malate);BMS-907351 (S-malate)
• 1140909-48-3
• N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (S)-2-hydroxysuccinate
• Cabometyx
• SMR004702755
• cabozantinib L-malate
• AS-75255
• Cabozantinib s-malate (USAN)
• Cabozantinib malate (JAN)
• 1,1-Cyclopropanedicarboxamide, N'-(4-((6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N-(4- fluorophenyl)- mono((2S)-2-hydroxybutanedioate)
• CABOZANTINIB MALATE [JAN]
• Cometriq
• N-(4-((6,7-DIMETHOXYQUINOLIN-4-YL)OXY)PHENYL)-N'-(4-FLUOROPHENYL)CYCLOPROPANE-1,1-DICARBOXAMIDE MONO((2S)-2-HYDROXYBUTANEDIOATE)
• AKOS025401945
• CCG-270301
• 1-N-[4-(6,7-dimethoxyquinolin-4-yl)oxyphenyl]-1-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide;(2S)-2-hydroxybutanedioic acid
• XL184(Cabozantinib malate)
• CS-0201
• DR7ST46X58
• GLXC-10543
• XL184 S-malate
• BMS-907351 S-malate

• MDL： MFCD20923480
• InChIKey： HFCFMRYTXDINDK-WNQIDUERSA-N
• Inchi： 1S/C28H24FN3O5.C4H6O5/c1-35-24-15-21-22(16-25(24)36-2)30-14-11-23(21)37-20-9-7-19(8-10-20)32-27(34)28(12-13-28)26(33)31-18-5-3-17(29)4-6-18;5-2(4(8)9)1-3(6)7/h3-11,14-16H,12-13H2,1-2H3,(H,31,33)(H,32,34);2,5H,1H2,(H,6,7)(H,8,9)/t;2-/m.0/s1
• SMILES： FC1C=CC(=CC=1)NC(C1(C(NC2C=CC(=CC=2)OC2C=CN=C3C=C(C(=CC=23)OC)OC)=O)CC1)=O.O[C@H](C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 635.19200
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 13
• Monoisotopic Mass: 635.19152232g/mol
• Heavy Atom Count: 46
• Complexity: 924
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 194Ų

Experimental Properties

• LogP: 4.59340
• PSA: 193.61000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 23 mg/mL(36.19 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Color/Form: No data available

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Pharmaceutical and Biochemical Products Medical Target Class
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers